Cas no 1622994-10-8 (methyl 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylate)

• Product Name: methyl 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylate
• CAS No: 1622994-10-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5711007
• PubChem ID: 90383449
• Update Time: 2025-05-25

methyl 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16003820
• methyl 2-amino-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• WAKFYIDGHRFYEV-UHFFFAOYSA-N
• 1622994-10-8
• Methyl 2-amino-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• Methyl2-amino-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate
• EN300-1274802
• methyl 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylate

• Inchi： 1S/C8H12N4O2/c1-14-7(13)5-2-3-12-6(4-5)10-8(9)11-12/h5H,2-4H2,1H3,(H2,9,11)
• InChI Key： WAKFYIDGHRFYEV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=NC(N)=NN2CC1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylate

Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate (CAS No. 1622994-10-8): A Comprehensive Overview

Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate, identified by its CAS number CAS No. 1622994-10-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazoloapyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both triazole and pyridine rings, creating a unique scaffold that has been explored for various pharmacological purposes.

The< strong>Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate molecule exhibits a complex arrangement of nitrogen atoms within its core structure. These nitrogen atoms contribute to the compound's ability to interact with biological targets in multiple ways. The presence of an amino group at the 2-position and a carboxylate ester at the 7-position further enhances its potential as a pharmacophore. This dual functionality makes it a versatile building block for the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The< strong>triazoloapyridine scaffold has been particularly studied due to its ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The< strong>Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate compound itself has been investigated for its potential role in these processes.

One of the key aspects of this compound is its synthetic accessibility. The triazoloapyridine core can be constructed through a series of well-established reactions that involve cycloaddition and condensation processes. These synthetic routes allow for the introduction of various substituents at different positions within the molecule, enabling chemists to fine-tune its properties for specific applications. The< strong>amino and< strong>carboxylate ester functionalities provide additional handles for further chemical modifications.

The biological activity of< strong>Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Additionally, the compound has shown activity against certain kinases involved in cell signaling cascades relevant to cancer progression. The dual functionality of the molecule allows it to interact with multiple targets simultaneously.

The< strong>Methyl 2-amino-5H,6H,7H,8H-1,2,4-triazolo[1,5-apyridine]-7-carboxylate structure also lends itself to further derivatization into more complex molecules with enhanced pharmacological profiles. By introducing additional functional groups or altering the substitution patterns on the triazoloapyridine core، chemists can generate novel compounds with improved solubility، bioavailability، and target specificity. This flexibility makes it an attractive scaffold for drug discovery efforts.

In conclusion，< strong>Methyl 2-amino-5H，6H，7H，8H－1，2，4－triazolo[1，5－apyridine]－7－carboxylate (CAS No．1622994－10－8) represents a promising candidate in pharmaceutical research due to its unique structural features and biological potential．The combination of triazole and pyridine rings، along with key functional groups such as amino and carboxylate ester moieties， provides a rich foundation for further exploration．With ongoing advancements in synthetic methodologies and computational biology， this compound is poised to play a significant role in the development of new therapeutic agents．Further research is warranted to fully elucidate its pharmacological properties and therapeutic applications．